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Compound of Interest

Compound Name: Glyburide-d11

Cat. No.: B562818 Get Quote

An In-depth Technical Guide to Glyburide-d11
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glyburide-d11, a deuterated

analog of the well-established anti-diabetic drug, Glyburide. This document details its chemical

properties, structure, and primary applications in a research setting, with a focus on its role as

an internal standard in pharmacokinetic and metabolic studies.

Introduction to Glyburide-d11
Glyburide-d11 is a stable isotope-labeled version of Glyburide, a second-generation

sulfonylurea medication used to treat type 2 diabetes.[1][2] In Glyburide-d11, eleven hydrogen

atoms on the cyclohexyl ring have been replaced with deuterium atoms. This isotopic labeling

makes it an ideal internal standard for quantitative analysis of Glyburide in biological matrices

using mass spectrometry-based techniques, such as liquid chromatography-mass spectrometry

(LC-MS).[3] Its chemical and biological properties are virtually identical to those of Glyburide,

but its increased mass allows for clear differentiation in a mass spectrometer.

Chemical Structure and Properties
The core chemical structure of Glyburide-d11 is identical to that of Glyburide, with the

exception of the deuterium labeling on the cyclohexyl group. This substitution of hydrogen with

deuterium results in a higher molecular weight, which is the key feature for its use as an

internal standard.
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Chemical Structure of Glyburide:

Chemical Structure of Glyburide-d11:

The chemical structure of Glyburide-d11 is the same as Glyburide, with the 11 hydrogen

atoms on the cyclohexyl ring replaced by deuterium.

Table 1: Comparison of Chemical Properties

Property Glyburide Glyburide-d11

IUPAC Name

5-chloro-N-(2-(4-

((cyclohexylcarbamoyl)sulfamo

yl)phenyl)ethyl)-2-

methoxybenzamide

5-chloro-N-(2-(4-(((cyclohexyl-

d11)carbamoyl)amino)sulfonyl)

phenyl)ethyl)-2-

methoxybenzamide

CAS Number 10238-21-8 1189985-02-1[4]

Molecular Formula C₂₃H₂₈ClN₃O₅S C₂₃H₁₇D₁₁ClN₃O₅S[4]

Molecular Weight 494.00 g/mol 505.07 g/mol

Appearance
White or almost white

crystalline powder
Solid

Mechanism of Action of the Parent Compound,
Glyburide
As a sulfonylurea, Glyburide (and by extension, Glyburide-d11) lowers blood glucose levels

primarily by stimulating insulin secretion from the pancreatic β-cells.[1][2] This action is

dependent on the presence of functioning β-cells.

The signaling pathway for Glyburide's action is as follows:

Glyburide Sulfonylurea Receptor 1 (SUR1)
on Pancreatic β-cell

Binds to ATP-sensitive K+ Channel (KATP)Closes Membrane DepolarizationLeads to Voltage-gated Ca2+ ChannelOpens Ca2+ InfluxAllows Insulin VesiclesTriggers fusion of Insulin SecretionResulting in
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Caption: Glyburide Signaling Pathway in Pancreatic β-cells.

Experimental Applications and Protocols
The primary application of Glyburide-d11 is as an internal standard in the quantitative analysis

of Glyburide in biological samples. Its utility stems from its similar extraction and ionization

properties to the unlabeled drug, while being distinguishable by its higher mass-to-charge ratio

(m/z) in mass spectrometry.

Experimental Workflow for Glyburide Quantification
The following diagram illustrates a typical workflow for the quantification of Glyburide in a

plasma sample using Glyburide-d11 as an internal standard.
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Caption: Workflow for Glyburide quantification using Glyburide-d11.
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Detailed Experimental Protocol: LC-MS/MS
Quantification of Glyburide in Human Plasma
This protocol is a representative example and may require optimization for specific

instrumentation and laboratory conditions.

1. Materials and Reagents:

Glyburide analytical standard

Glyburide-d11 (internal standard)

Human plasma (with anticoagulant)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

2. Standard Solution Preparation:

Prepare stock solutions of Glyburide and Glyburide-d11 in methanol (e.g., 1 mg/mL).

Prepare working standard solutions of Glyburide by serial dilution of the stock solution with

methanol:water (1:1, v/v) to create a calibration curve (e.g., 1 to 500 ng/mL).

Prepare a working solution of Glyburide-d11 (e.g., 100 ng/mL) in methanol:water (1:1, v/v).

3. Sample Preparation:

To 100 µL of plasma sample, add 10 µL of the Glyburide-d11 working solution and vortex

briefly.

Add 300 µL of acetonitrile to precipitate proteins.
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Vortex for 1 minute and then centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

Liquid Chromatography:

Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate Glyburide from matrix components (e.g., start

with 95% A, ramp to 5% A over 5 minutes).

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (Triple Quadrupole):

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Glyburide: e.g., m/z 494.2 → 369.1

Glyburide-d11: e.g., m/z 505.2 → 380.1

Optimize collision energy and other MS parameters for maximum signal intensity.

5. Data Analysis:

Integrate the peak areas for both Glyburide and Glyburide-d11.
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Calculate the peak area ratio of Glyburide to Glyburide-d11.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

Glyburide standards.

Determine the concentration of Glyburide in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Conclusion
Glyburide-d11 is an indispensable tool for researchers and drug development professionals

engaged in the quantitative analysis of Glyburide. Its use as an internal standard ensures the

accuracy and precision of analytical methods by compensating for variations in sample

preparation and instrument response. This technical guide provides the fundamental

information and a practical experimental framework for the effective utilization of Glyburide-
d11 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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